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Compound of Interest

Compound Name: Spironolactone

Cat. No.: B1682167

Spironolactone, a potassium-sparing diuretic, has been a subject of extensive research for its
therapeutic effects across a range of conditions, primarily driven by its antagonism of the
mineralocorticoid receptor.[1][2] This guide provides a comparative analysis of published
findings on spironolactone, focusing on its application in resistant hypertension and acne. By
presenting quantitative data from various studies, detailing experimental protocols, and
visualizing key pathways and workflows, this document aims to offer researchers, scientists,
and drug development professionals a clear perspective on the reproducibility of
spironolactone's documented effects.

Spironolactone's Mechanism of Action

Spironolactone's primary mechanism involves competitively binding to and inhibiting the
mineralocorticoid receptor, thereby blocking the effects of aldosterone.[1][2][3] This action in
the kidneys leads to the excretion of sodium and water, and the retention of potassium.[3][4]
Beyond its diuretic and antihypertensive effects, spironolactone also exhibits anti-androgenic
properties by competing with androgens for their receptors and inhibiting enzymes involved in
androgen synthesis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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